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Introduction

Allyl lactate, a bio-derivable ester of lactic acid and allyl alcohol, is emerging as a versatile

and sustainable building block in the synthesis of a wide range of fine chemicals. Its unique

bifunctionality, possessing both a reactive allyl group and a chiral lactate moiety, opens

avenues for its application in polymer chemistry, asymmetric synthesis, and the formulation of

flavors and fragrances. This application note provides a detailed overview of the synthetic utility

of allyl lactate, complete with experimental protocols and quantitative data for key

transformations.

Synthesis of Allyl Lactate
Allyl lactate can be efficiently synthesized via Fischer esterification of lactic acid with allyl

alcohol. A well-established protocol from Organic Syntheses provides a robust method for its

preparation.[1]

Experimental Protocol: Synthesis of Allyl Lactate[1]

Materials: 80% Lactic acid (6 moles), Benzene (300 mL), Concentrated sulfuric acid (5 mL),

Allyl alcohol (24 moles), Anhydrous sodium acetate (18 g).

Procedure:
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A mixture of 80% lactic acid, benzene, and concentrated sulfuric acid is refluxed in a flask

equipped with a Dean-Stark trap to remove water.

Once the initial water evolution slows, a large excess of allyl alcohol is added, and reflux is

continued until no more water is collected.

The acidic catalyst is neutralized with anhydrous sodium acetate.

The mixture is then subjected to fractional distillation under reduced pressure to isolate the

pure allyl lactate.

Quantitative Data: Synthesis of Allyl Lactate

Reactant Ratio
(Alcohol:Acid)

Yield (%) Reference

4:1 90 [1]

3:1 85-88 [1]

2:1 ~65 [1]

5:3 58-60 [1]

Logical Relationship: Synthesis of Allyl Lactate
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Caption: Workflow for the synthesis of allyl lactate via Fischer esterification.

Applications in Polymer Chemistry
Allyl lactate serves as a valuable precursor for the synthesis of functional and biodegradable

polymers. Its allyl group can be readily converted to an acrylate functionality, which can then

undergo polymerization.

Synthesis of Allyl Lactate Acrylate
The hydroxyl group of allyl lactate can be esterified with acryloyl chloride to yield allyl lactate
acrylate, a monomer suitable for radical polymerization.

Experimental Workflow: Synthesis of Allyl Lactate Acrylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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